Cas no 1805113-84-1 (2-Chloro-5-fluoro-4-methylbenzyl bromide)

• Product Name: 2-Chloro-5-fluoro-4-methylbenzyl bromide
• CAS No: 1805113-84-1
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 5003086
• Update Time: 2025-05-26

2-Chloro-5-fluoro-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-methylbenzyl bromide

• Inchi： 1S/C8H7BrClF/c1-5-2-7(10)6(4-9)3-8(5)11/h2-3H,4H2,1H3
• InChI Key： SIYNSJCXYWCAAO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C)=CC=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-5-fluoro-4-methylbenzyl bromide

Introduction to 2-Chloro-5-fluoro-4-methylbenzyl bromide (CAS No. 1805113-84-1)

2-Chloro-5-fluoro-4-methylbenzyl bromide (CAS No. 1805113-84-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique molecular structure, which includes a bromomethyl group, a chloro substituent, a fluoro substituent, and a methyl group attached to a benzene ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2-Chloro-5-fluoro-4-methylbenzyl bromide is C₉H₉BrClF, and its molecular weight is approximately 263.53 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, but has limited solubility in water. These physical properties make it suitable for various synthetic reactions and purification techniques.

In recent years, the interest in 2-Chloro-5-fluoro-4-methylbenzyl bromide has increased due to its potential applications in the development of novel drugs and materials. One of the key areas of research involves its use as an intermediate in the synthesis of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and bioavailability of drug molecules, making them highly desirable in drug design. For instance, studies have shown that 2-Chloro-5-fluoro-4-methylbenzyl bromide can be used to synthesize potent inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The synthetic versatility of 2-Chloro-5-fluoro-4-methylbenzyl bromide is further highlighted by its ability to undergo various chemical transformations. For example, the bromomethyl group can be readily displaced by nucleophiles such as amines, alcohols, or thiols to form corresponding substituted derivatives. This reactivity profile makes it an excellent starting material for the preparation of complex molecules with diverse functionalities. Additionally, the presence of the chloro and fluoro substituents provides additional handles for further functionalization and optimization.

The safety and environmental impact of 2-Chloro-5-fluoro-4-methylbenzyl bromide are also important considerations in its use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for handling organic compounds.

In conclusion, 2-Chloro-5-fluoro-4-methylbenzyl bromide (CAS No. 1805113-84-1) is a valuable compound with significant potential in the fields of medicinal chemistry and synthetic organic chemistry. Its unique molecular structure and versatile reactivity profile make it an attractive intermediate for the synthesis of novel pharmaceuticals and materials. Ongoing research continues to explore new applications and optimize synthetic routes for this compound, further highlighting its importance in modern chemical research.